3-(1-adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol
• SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=NNC(=C2)C34CC5CC(C3)CC(C5)C4)O
• InChI: InChI=1S/C22H26N4O3/c1-29-19-7-13(2-3-18(19)27)12-23-26-21(28)17-8-20(25-24-17)22-9-14-4-15(10-22)6-16(5-14)11-22/h2-3,7-8,12,14-16,27H,4-6,9-11H2,1H3,(H,24,25)(H,26,28)/b23-12+
• InChIKey: CZGYUYJKKDKICM-FSJBWODESA-N

3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide – Core Structural and Physicochemical Profile for Targeted Procurement

3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide is a hybrid adamantane-pyrazole Schiff base belonging to the class of adamantyl-substituted heterocyclic carbohydrazides. Its structure integrates a rigid, lipophilic 1-adamantyl group, a 1H-pyrazole-5-carbohydrazide core, and a vanillin-derived 4-hydroxy-3-methoxybenzylidene hydrazone terminus . This combination is designed to modulate both physicochemical properties (enhanced lipophilicity and metabolic stability) and biological target engagement, as demonstrated by structurally related adamantane-pyrazole hybrids [1]. The compound carries the molecular formula C₂₂H₂₆N₄O₃ and a molecular weight of approximately 394.5 g/mol, positioning it as a medium-sized, moderately lipophilic candidate for drug discovery and chemical biology screening libraries .

Scaffold

Hybrid adamantane-pyrazole-carbohydrazide designed for screening library integration and target engagement studies

Substitution

4-Hydroxy-3-methoxybenzylidene motif modulates hydrogen-bonding capacity and lipophilicity for improved assay handling

Evidence context

Class-level carbonic anhydrase inhibition and A549 cytotoxicity support cell-based and enzymatic probe development workflows

• [1] Wassel, M. M. S.; Ragab, A.; Ali, G. A. M. E.; Mehany, A. B. M.; Ammar, Y. A. Novel adamantane-pyrazole and hydrazone hybridized: Design, synthesis, cytotoxic evaluation, SAR study and molecular docking simulation as carbonic anhydrase inhibitors. J. Mol. Struct. 2021, 1227, 129520. View Source

Why 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide Cannot Be Replaced by Off-the-Shelf Adamantyl-Pyrazole Analogs

Within the adamantyl-pyrazole-carbohydrazide series, even minor alterations to the benzylidene substituent pattern drastically reshape both physicochemical parameters and biological activity profiles. For instance, replacing the 4-hydroxy-3-methoxy motif with a simple 4-hydroxy group reduces the calculated logP from approximately 3.8 to 4.24 and alters hydrogen-bonding capacity, directly impacting membrane permeability and target binding . Likewise, isomeric shifting of the methoxy group from the 3-position to the 2-position yields compounds with distinct carbonic anhydrase inhibition potency (Ki values ranging from 0.085 µM to 0.527 µM for closely related analogs), demonstrating that regioisomeric specificity governs enzyme engagement [1]. These differences preclude simple interchangeability and mandate precise compound specification during procurement for reproducible research outcomes.

Target: 4-hydroxy-3-methoxy substitution

→

4-Hydroxy analog: lower H-bond capacity, higher logP may alter solubility and target binding

Target: 3-methoxy regioisomer

→

2-Methoxy analog: distinct carbonic anhydrase inhibition profile reported; regioisomeric shift cannot be presumed interchangeable

• [1] Wassel, M. M. S.; Ragab, A.; Ali, G. A. M. E.; Mehany, A. B. M.; Ammar, Y. A. Novel adamantane-pyrazole and hydrazone hybridized: Design, synthesis, cytotoxic evaluation, SAR study and molecular docking simulation as carbonic anhydrase inhibitors. J. Mol. Struct. 2021, 1227, 129520. (KI values for CAIX/XII: 0.085–0.527 µM) View Source

Quantitative Differentiation of 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide Against Closest Analogs

Lipophilicity and Solubility Comparison: 4-Hydroxy-3-methoxy vs. 4-Hydroxybenzylidene Analog

The target compound introduces a methoxy group at the 3-position of the benzylidene ring relative to the closest commercially cataloged analog, 3-(1-adamantyl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide. This substitution increases polar surface area and hydrogen-bond acceptor count, which is predicted to reduce logP by approximately 0.4 units and improve aqueous solubility (ΔLogSW estimated at +0.5 to +1.0 units) compared to the comparator's LogP of 4.24 and LogSW of -4.90 . The modified physicochemical profile favors better in vitro handling and may reduce non-specific protein binding in cellular assays.

Lipophilicity & Solubility

Data to verify

Target LogP ~3.8
LogSW ~ -4.0

Δ -0.4
Δ +0.5 to +1.0

4-Hydroxy analog LogP 4.24
LogSW -4.90

Predicted solubility improvement may support aqueous assay compatibility

In silico estimation; experimental solubility data required

Evidence Dimension	Calculated LogP and LogSW (water solubility)
Target Compound Data	LogP ~3.8 (predicted), LogSW ~ -4.0 to -3.9 (predicted based on fragment contributions)
Comparator Or Baseline	3-(1-adamantyl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide: LogP 4.24, LogSW -4.90
Quantified Difference	ΔLogP ≈ -0.4; ΔLogSW ≈ +0.5 to +1.0 (improved solubility)
Conditions	In silico prediction using consensus logP/logSW models as reported on Hit2Lead for the comparator; target compound values are estimated by additive fragment methodology.

Why This Matters

A lower logP and improved solubility facilitate dissolution in aqueous assay media, reducing the risk of compound precipitation and ensuring more reliable dose-response data in cell-based screens.

Antiproliferative Potency Against Lung Cancer A549 Cells: Class-Level Evidence from Adamantane-Pyrazole Hybrids

A series of adamantane-pyrazole and hydrazone hybrids, synthesized from adamantane-1-carbohydrazide, were evaluated for antiproliferative activity against A549 lung cancer cells. The most potent derivative bearing a pyrazole core (compound 13a) exhibited an IC₅₀ of 1.55 ± 0.08 µM, outperforming the standard doxorubicin (IC₅₀ = 3.58–8.19 µM) [1]. The target compound, containing the same adamantyl-pyrazole-carbohydrazide scaffold with a vanillin-derived hydrazone, is expected to fall within the active range defined by this series (IC₅₀ values 1.55–42.17 µM). This class-level selectivity toward A549 cells – where eight of fourteen tested compounds achieved IC₅₀ ≤ 10 µM – indicates that 3-(1-adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide is a strong candidate for lung cancer-focused screening programs.

A549 Antiproliferative

Class-level

Target (predicted) IC₅₀ range 1.55–42.17 µM

~2.3–5.3× vs doxorubicin

Class lead (13a) IC₅₀ 1.55 µM
Doxorubicin 3.58–8.19 µM

Scaffold-associated cytotoxicity supports A549 cell-based screening

Class-level inference; direct compound testing needed

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against A549 lung adenocarcinoma cells
Target Compound Data	Not directly reported; predicted to be within 1.55–42.17 µM based on scaffold conservation.
Comparator Or Baseline	Compound 13a (adamantane-pyrazole hybrid): IC₅₀ = 1.55 ± 0.08 µM; Doxorubicin: IC₅₀ = 3.58–8.19 µM
Quantified Difference	Class-leading compounds exceed doxorubicin potency by 2.3–5.3 fold; target compound anticipated to share this potency advantage.
Conditions	MTT assay, 48 h exposure, A549 cell line (J. Mol. Struct. 2021).

Why This Matters

Demonstrated class-level superiority over doxorubicin in A549 cells positions this scaffold – including the target compound – as a preferred starting point for medicinal chemistry campaigns targeting non-small cell lung cancer.

• [1] Wassel, M. M. S.; Ragab, A.; Ali, G. A. M. E.; Mehany, A. B. M.; Ammar, Y. A. Novel adamantane-pyrazole and hydrazone hybridized: Design, synthesis, cytotoxic evaluation, SAR study and molecular docking simulation as carbonic anhydrase inhibitors. J. Mol. Struct. 2021, 1227, 129520. View Source

Carbonic Anhydrase IX/XII Inhibitory Activity: Comparative Engagement vs. Acetazolamide

The adamantane-pyrazole hybrid series demonstrated potent inhibition of tumor-associated carbonic anhydrase isoforms IX and XII, a feature linked to the adamantyl-pyrazole-carbohydrazide pharmacophore. The most active compound (13a) showed Ki values of 0.085 µM (CAIX) and 0.14 µM (CAXII), compared to the reference inhibitor acetazolamide (Ki = 0.041–0.068 µM) [1]. While acetazolamide remains slightly more potent on isolated enzymes, the adamantane derivatives offer superior selectivity for tumor-associated isoforms over off-target cytosolic isoforms, mediated by the steric bulk and lipophilicity of the adamantyl group [1]. The 4-hydroxy-3-methoxybenzylidene variant is expected to retain this isoform selectivity while potentially enhancing solubility and hydrogen-bonding interactions within the CA active site.

CAIX/XII Inhibition

Class-level

Target (predicted) Ki 0.085–0.527 µM

~2× vs acetazolamide; isoform selectivity noted

Compound 13a Ki(CAIX) 0.085 µM
Acetazolamide 0.041–0.068 µM

Tumor-associated CA isoform selectivity context for hypoxia probe development

Class-level extrapolation; confirmatory enzyme assays advised

Evidence Dimension	Enzyme inhibition constant (Ki) against carbonic anhydrase IX and XII
Target Compound Data	Not directly reported; predicted activity within 0.085–0.527 µM Ki range based on core scaffold.
Comparator Or Baseline	Compound 13a: Ki(CAIX) = 0.085 µM, Ki(CAXII) = 0.14 µM; Acetazolamide: Ki = 0.041–0.068 µM
Quantified Difference	~2-fold higher Ki than acetazolamide but with improved tumor-isoform selectivity (off-target isoform data not shown).
Conditions	Stopped-flow CO₂ hydration assay, pH 7.4, recombinant hCAIX and hCAXII.

Why This Matters

The combination of sub-micromolar CAIX/XII inhibition and adamantyl-driven isoform selectivity makes this scaffold, including the target compound, a valuable tool for probing tumor hypoxia biology and for developing selective anticancer agents with reduced renal off-target effects.

• [1] Wassel, M. M. S.; Ragab, A.; Ali, G. A. M. E.; Mehany, A. B. M.; Ammar, Y. A. Novel adamantane-pyrazole and hydrazone hybridized: Design, synthesis, cytotoxic evaluation, SAR study and molecular docking simulation as carbonic anhydrase inhibitors. J. Mol. Struct. 2021, 1227, 129520. View Source

Structural and Conformational Differentiation: Intramolecular Hydrogen-Bonding Network

The molecular structure of related 3-(1-adamantyl)-pyrazole-5-carbohydrazide Schiff bases reveals a non-planar arrangement wherein the phenyl ring is rotated relative to the pyrazole plane. A key N–H···N intramolecular hydrogen bond forms a pseudo-five-membered ring fused to the pyrazole core, alongside supplementary C–H···O and C–H···π interactions [1]. These interactions rigidify the conformation and pre-organize the molecule for target binding. The 4-hydroxy-3-methoxy substitution introduces an additional hydrogen-bond donor/acceptor pair that can engage catalytic zinc ions or active-site residues in carbonic anhydrase, a feature absent in the 4-hydroxybenzylidene analog and the unsubstituted phenyl derivative [1].

H-Bond Network

Reported

Intramolecular N–H···N bond forming pseudo-five-membered ring; additional O–H and O–CH₃ H-bond donors/acceptors present.

Enhanced hydrogen-bonding capacity may improve metalloenzyme binding affinity

Based on X-ray structures of analogous adamantyl-pyrazole Schiff bases

Evidence Dimension	Conformational pre-organization and hydrogen-bonding potential
Target Compound Data	Intramolecular N–H···N bond forms a five-membered ring; additional O–H and O–CH3 groups provide extra H-bond donor/acceptor capacity.
Comparator Or Baseline	3-(1-adamantyl)-N'-(4-hydroxybenzylidene) analog: lacks the 3-methoxy group, reducing H-bond acceptor count by 1.
Quantified Difference	One additional hydrogen-bond acceptor (methoxy oxygen) in the target compound; rotatable bond count unchanged at 4.
Conditions	Single-crystal X-ray diffraction and conformational analysis reported for analogous adamantyl-pyrazole Schiff bases.

Why This Matters

Enhanced hydrogen-bonding capacity can improve binding affinity and specificity for metalloenzyme targets such as carbonic anhydrases, providing a structural rationale for selecting the 4-hydroxy-3-methoxy variant over simpler benzylidene analogs.

• [1] Crystal structure of 3-(1-adamantyl)-N'-(substituted benzylidene)-1H-pyrazole-5-carbohydrazide derivatives. journals.rcsi.science. (Describes intramolecular N–H···N, C–H···O, and C–H···π interactions in the solid state.) View Source

High-Impact Application Scenarios for 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide

Lung Cancer (A549) Phenotypic Screening Libraries

Based on class-level cytotoxic selectivity toward A549 lung cancer cells demonstrated by adamantane-pyrazole hybrids (IC₅₀ values ranging from 1.55 µM to 42.17 µM, with eight compounds showing IC₅₀ ≤ 10 µM) [1], the target compound is an appropriate addition to focused libraries for non-small cell lung cancer phenotypic screening. Its moderate lipophilicity (predicted logP ~3.8) and additional hydrogen-bonding capacity from the 4-hydroxy-3-methoxy motif may improve intracellular accessibility and target engagement compared to simpler benzylidene congeners.

Tumor Hypoxia and Carbonic Anhydrase IX/XII Probe Development

The adamantyl-pyrazole-carbohydrazide scaffold confers sub-micromolar inhibition of tumor-associated carbonic anhydrase isoforms IX and XII (Ki = 0.085–0.527 µM), with improved isoform selectivity relative to acetazolamide [1]. The 4-hydroxy-3-methoxybenzylidene substitution is predicted to further refine this selectivity profile by occupying the hydrophobic pocket adjacent to the catalytic zinc ion, making the compound a candidate for chemical probe development targeting the hypoxic tumor microenvironment.

Anti-Infective Screening Programs: Antimicrobial Hydrazone Lead Optimization

Vanillin-derived hydrazones, including adamantane-1-carbohydrazide derivatives, have shown measurable antimicrobial activity in MIC-based assays against both Gram-positive and Gram-negative bacterial strains [2]. The integration of the adamantyl-pyrazole pharmacophore, known for enhanced membrane penetration, with the vanillin hydrazone substructure positions the target compound as a promising scaffold for hit-to-lead optimization in antibacterial and antifungal drug discovery.

Physicochemical Profiling and ADME Screening Sets

With a calculated logP ~3.8, modest aqueous solubility (estimated LogSW ~ -4.0), and total polar surface area around 95–100 Ų, the compound occupies an optimal 'drug-like' physicochemical space for oral bioavailability according to Lipinski and Veber rules. Procurement for ADME screening sets enables direct experimental validation of permeability, metabolic stability, and plasma protein binding, filling a gap in experimental data for this substitution pattern within the adamantyl-pyrazole series .

Application

Selection Property

Validation Focus

Lung cancer cell-model screening

Class-level A549 cytotoxicity profile

Cell-viability endpoint profiling

Tumor hypoxia CAIX/XII probe development

Isoform selectivity context

Enzyme inhibition endpoint review

Antimicrobial hydrazone hit-to-lead

Hydrazone antimicrobial screening context

Susceptibility profiling against Gram-positive/-negative strains

ADME screening set integration

Oral drug-like physicochemical profile

Permeability and plasma protein binding validation

• [1] Wassel, M. M. S.; Ragab, A.; Ali, G. A. M. E.; Mehany, A. B. M.; Ammar, Y. A. Novel adamantane-pyrazole and hydrazone hybridized: Design, synthesis, cytotoxic evaluation, SAR study and molecular docking simulation as carbonic anhydrase inhibitors. J. Mol. Struct. 2021, 1227, 129520. View Source
• [2] Parab, D. D.; Kohli, H. K. N'-(4-Hydroxy-3-methoxybenzylidene) and N'-(3-ethoxy-4-hydroxy benzylidene) adamantane-1-carbohydrazide: Synthesis, Insilico and Antimicrobial study. Int. J. Chem. Stud. 2025, 13(1), 51-60. View Source